![molecular formula C18H20N4O8S B3948319 1-[(2-nitrophenyl)sulfonyl]-4-(4-pyridinylmethyl)piperazine oxalate](/img/structure/B3948319.png)
1-[(2-nitrophenyl)sulfonyl]-4-(4-pyridinylmethyl)piperazine oxalate
Overview
Description
NPP-1 is a potent and selective inhibitor of a specific type of protein called protein phosphatase 1 (PP1). PP1 is a crucial regulator of various cellular processes, including synaptic plasticity, learning, and memory. Therefore, NPP-1 has been of great interest to researchers in the field of neuroscience.
Mechanism of Action
NPP-1 selectively inhibits the activity of 1-[(2-nitrophenyl)sulfonyl]-4-(4-pyridinylmethyl)piperazine oxalate, which leads to the modulation of various downstream signaling pathways. This compound is involved in the regulation of several proteins, including tau, alpha-synuclein, and AMPA receptors, which are implicated in the pathogenesis of neurological disorders. By inhibiting this compound, NPP-1 can modulate the activity of these proteins and improve neurological function.
Biochemical and physiological effects:
NPP-1 has been shown to modulate synaptic plasticity, which is the ability of neurons to change their strength and connectivity in response to experience. NPP-1 can enhance long-term potentiation (LTP), a cellular mechanism underlying learning and memory. Furthermore, NPP-1 can reduce neuroinflammation and oxidative stress, which are implicated in the pathogenesis of neurological disorders.
Advantages and Limitations for Lab Experiments
NPP-1 is a potent and selective inhibitor of 1-[(2-nitrophenyl)sulfonyl]-4-(4-pyridinylmethyl)piperazine oxalate, which makes it an ideal tool for studying the role of this compound in various cellular processes. However, NPP-1 has limitations in terms of its solubility and stability, which can affect its efficacy and reproducibility in lab experiments.
Future Directions
Include optimizing the synthesis method to improve the yield and purity of the final product, developing new formulations of NPP-1 to improve its solubility and stability, and conducting clinical trials to evaluate its safety and efficacy in humans.
In conclusion, NPP-1 is a novel small molecule inhibitor that has shown promising results in preclinical studies for the treatment of neurological disorders. Its selective inhibition of 1-[(2-nitrophenyl)sulfonyl]-4-(4-pyridinylmethyl)piperazine oxalate makes it an ideal tool for studying the role of this compound in various cellular processes. Further research is needed to evaluate its potential for clinical use and optimize its synthesis method and formulation.
Scientific Research Applications
NPP-1 has been extensively studied in various animal models of neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy. In these studies, NPP-1 has shown to improve cognitive function, reduce motor deficits, and prevent seizures.
properties
IUPAC Name |
1-(2-nitrophenyl)sulfonyl-4-(pyridin-4-ylmethyl)piperazine;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O4S.C2H2O4/c21-20(22)15-3-1-2-4-16(15)25(23,24)19-11-9-18(10-12-19)13-14-5-7-17-8-6-14;3-1(4)2(5)6/h1-8H,9-13H2;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQLPQROWPOUWDR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=NC=C2)S(=O)(=O)C3=CC=CC=C3[N+](=O)[O-].C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O8S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.